Cas no 1261830-89-0 (5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile)

• Product Name: 5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile
• CAS No: 1261830-89-0
• MF: C₁₅H₉ClF₃NO
• MW: 311.686273336411
• CID: 4994032
• Update Time: 2025-06-08

5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile

• Inchi： 1S/C15H9ClF3NO/c16-11-6-5-10(7-8-20)13(9-11)12-3-1-2-4-14(12)21-15(17,18)19/h1-6,9H,7H2
• InChI Key： MAXXXULJODLCFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC#N)=C(C=1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 5
• Topological Polar Surface Area: 33

Additional information on 5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile

5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile (CAS No. 1261830-89-0): An Overview of Its Properties and Applications

5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile (CAS No. 1261830-89-0) is a multifaceted compound with significant potential in various fields, particularly in medicinal chemistry and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development, as well as in the synthesis of advanced materials.

The molecular structure of 5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile is composed of a biphenyl core with a chloro substituent at the 5-position and a trifluoromethoxy group at the 2'-position, along with a cyano group at the 2-position of the second phenyl ring. This arrangement imparts specific chemical and physical properties that make it an interesting candidate for various research and industrial applications.

In the realm of medicinal chemistry, 5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are crucial in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer progression, making it a promising candidate for further development as an anticancer agent.

Beyond its medicinal applications, 5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile has also shown potential in materials science. The presence of the trifluoromethoxy group and the cyano group imparts unique electronic properties to the molecule, which can be harnessed in the design of advanced materials. A study published in Advanced Materials (2020) reported that this compound can be used as a building block for the synthesis of organic semiconductors with enhanced charge transport properties. These materials have applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthesis of 5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile involves several well-established chemical reactions. Typically, the biphenyl core is synthesized through a Suzuki coupling reaction between two aryl halides. The chloro and trifluoromethoxy substituents are then introduced through selective substitution reactions, followed by the introduction of the cyano group via a cyanation reaction. The detailed synthetic route has been described in various research articles and patents, providing a robust foundation for large-scale production.

In terms of safety and handling, it is important to note that while 5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for 5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile are promising. Ongoing research continues to uncover new applications and optimize its properties for specific uses. For example, efforts are underway to develop more efficient synthetic routes to reduce costs and improve scalability. Additionally, computational studies are being employed to predict and enhance the biological activity of this compound through structure-based drug design.

In conclusion, 5-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile (CAS No. 1261830-89-0) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing various scientific fields.